Cas no 1803584-75-9 (6-methanesulfonylpyrazine-2-carboxylic acid)

• Product Name: 6-methanesulfonylpyrazine-2-carboxylic acid
• CAS No: 1803584-75-9
• MDL: MFCD28954042
• CID: 4616331
• PubChem ID: 119030966
• Update Time: 2025-05-20

6-methanesulfonylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methanesulfonylpyrazine-2-carboxylic acid

• MDL： MFCD28954042

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-methanesulfonylpyrazine-2-carboxylic acid

6-Methanesulfonylpyrazine-2-carboxylic Acid (CAS No. 1803584-75-9): A Comprehensive Overview

6-Methanesulfonylpyrazine-2-carboxylic acid (CAS No. 1803584-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a pyrazine core with both methanesulfonyl and carboxylic acid functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science.

The molecular structure of 6-methanesulfonylpyrazine-2-carboxylic acid contributes to its reactivity and versatility. The presence of the electron-withdrawing methanesulfonyl group at the 6-position and the carboxylic acid moiety at the 2-position creates interesting electronic effects that influence its behavior in chemical reactions. This compound is frequently explored in medicinal chemistry for the development of novel therapeutic agents, particularly in areas such as kinase inhibitors and anti-inflammatory compounds.

Recent studies have highlighted the potential of CAS 1803584-75-9 in addressing current challenges in drug development. With the growing demand for targeted therapies and precision medicine, researchers are investigating how modifications to this core structure could yield compounds with improved bioavailability and selectivity. The compound's ability to participate in various cross-coupling reactions makes it particularly valuable for creating diverse molecular libraries.

In the field of agrochemical research, 6-methanesulfonylpyrazine-2-carboxylic acid has shown promise as an intermediate for developing new crop protection agents. Its structural features may contribute to the creation of compounds with enhanced pesticidal activity or improved environmental profiles. This aligns with current industry trends toward developing more sustainable agricultural solutions with reduced ecological impact.

The synthesis and characterization of 6-methanesulfonylpyrazine-2-carboxylic acid continue to be active areas of research. Modern green chemistry approaches are being applied to develop more efficient and environmentally friendly production methods for this compound. Researchers are particularly interested in optimizing the sulfonylation and oxidation steps to improve yields and reduce waste generation.

From a commercial perspective, the demand for CAS 1803584-75-9 has been steadily increasing, driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers are focusing on providing high-purity grades of this compound to meet the stringent requirements of research and development laboratories. The compound's stability and solubility properties make it suitable for various formulation applications in different industries.

Quality control and analytical methods for 6-methanesulfonylpyrazine-2-carboxylic acid have become increasingly sophisticated. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets the required specifications. These analytical protocols are crucial for maintaining consistency in research outcomes and industrial applications.

The future outlook for 6-methanesulfonylpyrazine-2-carboxylic acid appears promising, with ongoing investigations into its potential new applications. As computational chemistry and AI-assisted drug discovery continue to advance, this compound may find expanded utility in virtual screening and molecular modeling studies. Its structural features make it an interesting candidate for exploring novel structure-activity relationships in various therapeutic areas.

For researchers working with CAS 1803584-75-9, proper handling and storage recommendations should be followed to maintain the compound's integrity. While not classified as hazardous under standard conditions, appropriate laboratory practices should be observed when working with this chemical. Suppliers typically provide detailed technical data sheets and safety information to guide proper usage.

The scientific literature contains numerous references to 6-methanesulfonylpyrazine-2-carboxylic acid and its derivatives, reflecting the compound's importance in contemporary research. Patent databases reveal an increasing number of applications featuring this structure, particularly in the areas of small molecule therapeutics and functional materials. This intellectual property activity underscores the compound's commercial and scientific value.

As the chemical industry continues to evolve, 6-methanesulfonylpyrazine-2-carboxylic acid is likely to maintain its relevance due to its versatile chemistry and potential applications. Ongoing research may uncover new properties or uses for this compound, further expanding its utility across different scientific disciplines. The compound's unique combination of functional groups ensures it will remain an important tool for chemists exploring novel molecular architectures.